N-(2-((tert-Butyldimethylsilyl)oxy)ethyl)thiourea

• Molecular Formula: C9H22N2OSSi
• Molecular Weight: 234.44 g/mol
• IUPAC Name: 2-[tert-butyl(dimethyl)silyl]oxyethylthiourea
• InChI: InChI=1S/C9H22N2OSSi/c1-9(2,3)14(4,5)12-7-6-11-8(10)13/h6-7H2,1-5H3,(H3,10,11,13)
• InChI Key: HAZFOKPQTFQICS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCNC(=S)N

Description

N-(2-((tert-Butyldimethylsilyl)oxy)ethyl)thiourea is a useful research compound. Its molecular formula is C9H22N2OSSi and its molecular weight is 234.44 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-((tert-butyldimethylsilyl)oxy)ethanamine (WO 0007985: 24.4 g) in THF (300 mL) was added benzoyl isothiocyanate (22.7 g), and the mixture was mixed for 2 hours. The reaction solution was concentrated, and the residue was dissolved in methanol (150 mL). To the resulting solution were added potassium carbonate (5.0 g) and water (50 mL), and the mixture was mixed for 2 hours. The insolubles were filtered off, and the filtrate was concentrated. The residue was dissolved in ethyl acetate, sequentially washed with 1 N hydrochloric acid, a saturated aqueous sodium bicarbonate solution and saturated brine, and then dried over anhydrous sodium sulfate. The solvent was distilled off to give the title compound (27.7 g) as a colorless oily matter.